1,7-dimethyl-3-phenethyl-9-phenyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 1,7-dimethyl-9-phenyl-3-(2-phenylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H25N5O2/c1-17-15-28(19-11-7-4-8-12-19)23-25-21-20(29(23)16-17)22(30)27(24(31)26(21)2)14-13-18-9-5-3-6-10-18/h3-12,17H,13-16H2,1-2H3
• InChI Key: IJOSNSBBWLKNOE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CCC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

The compound “1,7-dimethyl-3-phenethyl-9-phenyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione” is a chemical compound with the molecular formula C24H25N5O2. It is a member of a class of compounds that have shown potential as potent MAO-B inhibitors.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, the introduction of mono- or di-chloro-substituted phenyl, benzyl or phenethyl residues at N9 of the 1,3-dimethyl series led to the discovery of a novel class of potent MAO-B inhibitors.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related compounds, such as the thiadiazepino- and thiadiazepino-purine ring systems, demonstrates the chemical versatility and potential for modification within this class of molecules. For instance, 6-Phenyl-1,3-dimethyl-2,4-dioxo-1,2,3,4,8,9-hexahydro-[1,3,5]-thiadiazepino-[3,2-f]-purine and its analogs have been synthesized through multi-step processes involving mercapto derivatives and chloroethyl-benzimidochlorides, highlighting the compound's foundation for further chemical exploration and application in medicinal chemistry (Hesek & Rybár, 1994).

Binding Affinity and Receptor Activity

Research into the binding modes and affinity of pyrimido- and pyrazinoxanthines at adenosine receptors has unveiled the potential of such compounds in receptor antagonism. The study of 32 pyrimido- and 5 tetrahydropyrazino[2,1-f]purinediones revealed significant insights into their affinities for adenosine receptors, showing the relevance of structural modifications for enhancing receptor selectivity and activity (Szymańska et al., 2016).

Pharmacological Evaluation

Pharmacological evaluations of related compounds have identified potential applications in treating neurological and psychological disorders. For example, arylpiperazine derivatives of pyrimido[2,1-f]purine-2,4-dione have shown high affinity for serotonin and adrenergic receptors, suggesting applications in depression and anxiety treatment (Jurczyk et al., 2004).